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Compound of Interest

Compound Name: Sodium nitromalonaldehyde
Cat. No.: B7817628
Get Quote

This technical guide provides a comprehensive overview of sodium nitromalonaldehyde, a
versatile reagent in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development and materials science, offering detailed information on its
properties, synthesis, and applications.

Chemical Identity and Properties

Sodium nitromalonaldehyde is an organic compound that exists in both anhydrous and
monohydrate forms. The monohydrate is the more commonly supplied form.

CAS Number:
e Sodium Nitromalonaldehyde Monohydrate: 34461-00-2[1][2][3][4]
e Sodium Nitromalonaldehyde (Anhydrous): 34461-00-2[5][6]

Synonyms: (1-Formyl-1-nitro-2-oxoethyl) sodium, 3-Hydroxy-2-nitro-2-propenal sodium salt,
Sodium nitromalondialdehyde.[4]
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The quantitative properties of sodium nitromalonaldehyde are summarized in the table

below.

Property Anhydrous Form Monohydrate Form
Molecular Formula C3Hz2NNaOa4[1][4][5] C3H2NNaOa4-H20[2]
Molecular Weight 139.04 g/mol [1][4][5] 157.06 g/mol [2]

White crystalline solid[1][7],
Appearance ]

Pink or tan needles[8]
Melting Point 120-124 °CJ[1]
Boiling Point 257.1 °C at 760 mmHg[3]
Flash Point 126.1 °C[1][3] Not Applicable
Vapor Pressure 0.00222 mmHg at 25 °C[1][3]

- Soluble in water and polar Soluble in water and polar
Solubility ] ]
organic solvents[1][7] organic solvents[1][7]

Storage Temperature 2-8 °C[5] 2-8 °C

Safety and Handling

Sodium nitromalonaldehyde is a hazardous substance that requires careful handling.

e Hazards: It is harmful if swallowed, inhaled, or comes into contact with skin, and it causes

severe skin burns and eye damage.[1][7] It is also classified as highly flammable and is

reported to react violently with water.[1][7] Caution is advised as it may form explosive

peroxides and is considered impact-sensitive and thermally unstable.[1][7][8]

o Personal Protective Equipment (PPE): Appropriate PPE, including eye shields, face shields,

gloves, and a P3 respirator cartridge or N95 dust mask, should be worn when handling this

compound.

o Storage: Store in a cool, dry place, away from sources of ignition, at a temperature between

2-8°C.[5] It is classified under Storage Class 8A for combustible, corrosive hazardous

materials.
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Experimental Protocols: Synthesis

A reliable method for the preparation of sodium nitromalonaldehyde monohydrate is
documented in Organic Syntheses.[8] The procedure involves the reaction of mucobromic acid
with sodium nitrite.

Materials:

o 2-liter three-necked round-bottomed flask

o Thermometer, dropping funnel, mechanical stirrer, gas vent
e Mucobromic acid (258 g, 1 mole)

e Sodium nitrite (258 g, 3.74 moles)

e 95% Ethanol (650 ml)

o Water (350 ml)

* Ice bath

Procedure:

e Preparation of Sodium Nitrite Solution: In the flask, dissolve 258 g of sodium nitrite in 250 mi
of water. Heat and stir the mixture to ensure complete dissolution.

e Preparation of Mucobromic Acid Solution: Dissolve 258 g of mucobromic acid in 250 ml of
warm 95% ethanol.

e Reaction: Transfer the mucobromic acid solution to the dropping funnel. Add it dropwise to
the stirred sodium nitrite solution over a period of 70-80 minutes. A mildly exothermic
reaction will occur, turning the solution deep red and evolving gas.

o Temperature Control: Maintain the reaction temperature at 54 + 1°C using an ice bath as
needed.
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 Stirring and Cooling: After the addition is complete, stir the mixture for an additional 10
minutes at the same temperature. Then, cool the mixture to 0-5°C in an ice bath, which will
cause a fine, yellow precipitate to form.

« |solation of Crude Product: Collect the yellow precipitate on a pre-chilled Biichner funnel.

o Recrystallization: Transfer the moist crude product to a 1-liter flask. Add a mixture of 400 ml
of 95% ethanol and 100 ml of water and heat to boiling.

« Purification: Filter the hot solution to remove any fine yellow solid impurities. Cool the clear
red filtrate to 0-5°C to induce crystallization.

» Final Product: Collect the recrystallized product, which appears as pink or tan needles, on a
Blchner funnel and air-dry at room temperature. The expected yield is 57-65 g (36—41%).[8]

A simpler, alternative method involves the reaction of nitromalonaldehyde with sodium
hydroxide, followed by filtration, crystallization, and drying.[1][7]

© 2026 BenchChem. All rights reserved. 417 Tech Support


http://orgsyn.org/demo.aspx?prep=cv4p0844
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7817628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of Sodium Nitromalonaldehyde Monohydrate

Reactants

Mucobromic Acid in Ethanol Sodium Nitrite in Water

ReactioR & Purificatj

Dropwise addition at 54°C

Stir 10 min

Cool to 0-5°C & Precipitate

;

Filter Crude Product

;

Recrystallize from Ethanol/Water

;

Filter Pure Product

:

Air Dry

Sodium Nitromalonaldehyde
Monohydrate
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Applications of Sodium Nitromalonaldehyde

Sodium Nitromalonaldehyde

Materials Science

Organic Synthesis Drug Development

Rearrangement Reactions | | Ring-Closing Reactions | | Pigment Synthesis | | c-Kit Kinase Modulators | | High-Energy-Density Materials (HEDMs) |

Eco-Friendly Explosives (TNT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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